3-amino-6-bromo-1H-isoindol-1-one
Overview
Description
3-Amino-6-bromo-1H-isoindol-1-one, also known as AIBN, is an organic compound that is widely used in organic synthesis. AIBN is a white crystalline solid with a molecular weight of 218.02 g/mol and a melting point of 108-110°C. It is soluble in organic solvents and is used as a radical initiator in a variety of organic reactions. AIBN is a versatile reagent with a wide range of applications in organic synthesis and has been used in the synthesis of a variety of compounds, including pharmaceuticals, polymers, and natural products.
Mechanism of Action
3-amino-6-bromo-1H-isoindol-1-one is a radical initiator, which means that it can initiate a radical reaction. 3-amino-6-bromo-1H-isoindol-1-one initiates the reaction by abstracting a hydrogen atom from the substrate, forming a radical which can then react with another molecule to form a new product.
Biochemical and Physiological Effects
3-amino-6-bromo-1H-isoindol-1-one is not known to have any direct biochemical or physiological effects. However, compounds synthesized using 3-amino-6-bromo-1H-isoindol-1-one may have biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
3-amino-6-bromo-1H-isoindol-1-one has several advantages for use in laboratory experiments. It is a stable and non-toxic compound, and it is relatively inexpensive. 3-amino-6-bromo-1H-isoindol-1-one is also a versatile reagent, and can be used in a variety of organic reactions. However, 3-amino-6-bromo-1H-isoindol-1-one is sensitive to light and must be stored in a dark place.
Future Directions
1. 3-amino-6-bromo-1H-isoindol-1-one can be used in the synthesis of novel compounds, such as polymers, pharmaceuticals, and natural products.
2. 3-amino-6-bromo-1H-isoindol-1-one can be used in the synthesis of chiral compounds, such as amino acids and peptides.
3. 3-amino-6-bromo-1H-isoindol-1-one can be used in the synthesis of heterocyclic compounds.
4. 3-amino-6-bromo-1H-isoindol-1-one can be used in the synthesis of polymers, such as polyacrylates and polystyrenes.
5. 3-amino-6-bromo-1H-isoindol-1-one can be used in the synthesis of polymers with high molecular weights.
6. 3-amino-6-bromo-1H-isoindol-1-one can be used in the synthesis of polymers with tailored properties.
7. 3-amino-6-bromo-1H-isoindol-1-one can be used in the synthesis of polymers with novel functionalities.
8. 3-amino-6-bromo-1H-isoindol-1-one can be used in the synthesis of polymers with improved mechanical properties.
9. 3-amino-6-bromo-1H-isoindol-1-one can be used in the synthesis of polymers with improved thermal and chemical stability.
10. 3-amino-6-bromo-1H-isoindol-1-one can be used in the synthesis of polymers with improved biocompatibility.
Synthesis Methods
3-amino-6-bromo-1H-isoindol-1-one is synthesized by the reaction of 3-bromo-1-chloro-1H-isoindole with sodium amide in liquid ammonia. The reaction is carried out at room temperature and the product is then isolated by precipitation in methanol.
Scientific Research Applications
3-amino-6-bromo-1H-isoindol-1-one has been used in a wide range of scientific research applications, including the synthesis of polymers, pharmaceuticals, and natural products. 3-amino-6-bromo-1H-isoindol-1-one has also been used in the synthesis of chiral compounds, such as amino acids and peptides, as well as in the synthesis of heterocyclic compounds. 3-amino-6-bromo-1H-isoindol-1-one has also been used in the synthesis of polymers, such as polyacrylates and polystyrenes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-6-bromo-1H-isoindol-1-one involves the bromination of 3-amino-1H-isoindol-1-one followed by oxidation of the resulting 3-amino-6-bromo-1H-isoindol-1-ol.", "Starting Materials": [ "3-amino-1H-isoindol-1-one", "Bromine", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 3-amino-1H-isoindol-1-one in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature until a yellow color persists.", "Step 3: Add sodium hydroxide to the solution to neutralize the excess bromine.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Dissolve the product in acetic acid and add hydrogen peroxide dropwise while stirring at room temperature until a yellow color persists.", "Step 6: Heat the solution to reflux for 2 hours.", "Step 7: Cool the solution and extract the product with ethyl acetate.", "Step 8: Dry the product over anhydrous sodium sulfate and recrystallize from ethanol to obtain 3-amino-6-bromo-1H-isoindol-1-one." ] } | |
CAS RN |
127511-03-9 |
Product Name |
3-amino-6-bromo-1H-isoindol-1-one |
Molecular Formula |
C8H5BrN2O |
Molecular Weight |
225 |
Purity |
95 |
Origin of Product |
United States |
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